Cas no 647843-91-2 (Cyclopentanol, 1-[(4-fluorophenyl)ethynyl]-)
647843-91-2 structure
Product Name:Cyclopentanol, 1-[(4-fluorophenyl)ethynyl]-
CAS No:647843-91-2
MF:C13H13FO
MW:204.240127325058
CID:416687
PubChem ID:10878259
Update Time:2025-04-19
Cyclopentanol, 1-[(4-fluorophenyl)ethynyl]- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanol, 1-[(4-fluorophenyl)ethynyl]-
- 1-[2-(4-fluorophenyl)ethynyl]cyclopentan-1-ol
- 1-(4-Fluoro-phenylethynyl)-cyclopentanol
- DTXSID20446820
- 647843-91-2
-
- Inchi: 1S/C13H13FO/c14-12-5-3-11(4-6-12)7-10-13(15)8-1-2-9-13/h3-6,15H,1-2,8-9H2
- InChI Key: VRLSFKFUCQHSOM-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C#CC1(CCCC1)O
Computed Properties
- Exact Mass: 204.09509
- Monoisotopic Mass: 204.095043196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Cyclopentanol, 1-[(4-fluorophenyl)ethynyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB604211-250mg |
1-[2-(4-Fluorophenyl)ethynyl]cyclopentanol; . |
647843-91-2 | 250mg |
€524.40 | 2025-04-17 | ||
| abcr | AB604211-500mg |
1-[2-(4-Fluorophenyl)ethynyl]cyclopentanol; . |
647843-91-2 | 500mg |
€726.50 | 2025-04-17 | ||
| abcr | AB604211-1g |
1-[2-(4-Fluorophenyl)ethynyl]cyclopentanol; . |
647843-91-2 | 1g |
€996.40 | 2025-04-17 |
Cyclopentanol, 1-[(4-fluorophenyl)ethynyl]- Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:647843-91-2)Cyclopentanol, 1-[(4-fluorophenyl)ethynyl]-
Order Number:A1217125
Stock Status:in Stock
Quantity:250mg/500mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:07
Price ($):268/369/505
Email:sales@amadischem.com
Cyclopentanol, 1-[(4-fluorophenyl)ethynyl]- Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:647843-91-2)Cyclopentanol, 1-[(4-fluorophenyl)ethynyl]-
Purity:99%/99%/99%
Quantity:250mg/500mg/1g
Price ($):268/369/505